Cas no 1890328-27-4 (5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)aniline)

• Product Name: 5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)aniline
• CAS No: 1890328-27-4
• MF: C₁₂H₁₇FN₂
• MW: 208.275186300278
• CID: 5969753
• PubChem ID: 117116799
• Update Time: 2025-05-21

5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)aniline
• EN300-1758375
• 1890328-27-4

• Inchi： 1S/C12H17FN2/c1-15(2)12-8-9(13)5-6-10(12)11-4-3-7-14-11/h5-6,8,11,14H,3-4,7H2,1-2H3
• InChI Key： PFTFYZXLPBBTBN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)C1CCCN1

Computed Properties

• Exact Mass: 208.13757671g/mol
• Monoisotopic Mass: 208.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 15.3Ų

Additional information on 5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)aniline

Recent Advances in the Study of 5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)aniline (CAS: 1890328-27-4)

The compound 5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)aniline (CAS: 1890328-27-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of multiple studies aimed at exploring its potential therapeutic applications. The presence of a fluoro substituent and a pyrrolidine ring in its structure suggests potential interactions with biological targets, making it a promising candidate for drug development.

Recent studies have focused on the synthesis and optimization of 5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)aniline, with particular emphasis on its pharmacokinetic properties and biological activity. Researchers have employed advanced synthetic techniques, including multi-step organic reactions and catalytic methods, to achieve high yields and purity. The compound's stability under physiological conditions has also been investigated, revealing promising results for its potential use in vivo.

In terms of biological activity, preliminary studies have demonstrated that 5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)aniline exhibits notable affinity for certain neurotransmitter receptors, particularly those involved in the modulation of dopamine and serotonin pathways. This has led to speculation about its potential applications in treating neurological disorders such as depression and Parkinson's disease. However, further in vitro and in vivo studies are required to validate these findings and elucidate the compound's mechanism of action.

Another area of interest is the compound's potential as a building block for more complex pharmaceutical agents. Its structural versatility allows for modifications that could enhance its bioactivity or reduce potential side effects. Recent work has explored the incorporation of 5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)aniline into larger molecular frameworks, with some derivatives showing improved selectivity and efficacy in preclinical models.

Despite these promising developments, challenges remain in the development of 5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)aniline as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through comprehensive pharmacological studies. Additionally, the scalability of its synthesis and the cost-effectiveness of production are critical factors that will influence its transition from the laboratory to clinical applications.

In conclusion, 5-fluoro-N,N-dimethyl-2-(pyrrolidin-2-yl)aniline (CAS: 1890328-27-4) represents a promising candidate for further investigation in the field of chemical biology and drug development. Its unique structural and functional properties offer multiple avenues for research, from synthetic optimization to therapeutic applications. Continued efforts in understanding its biological interactions and improving its pharmacological profile will be essential for realizing its full potential in medicine.